Cas no 16523-54-9 (Chlorodicyclohexylphosphine)

• Product Name: Chlorodicyclohexylphosphine
• CAS No: 16523-54-9
• MF: C₁₂H₂₂ClP
• MW: 232.729843616486
• MDL: MFCD00014294
• CID: 50444
• PubChem ID: 2734135
• Update Time: 2025-06-20

Chlorodicyclohexylphosphine Chemical and Physical Properties

Names and Identifiers

• Chlorodicyclohexylphosphine
• Dicyclohexylchlorophosphine
• chloro(dicyclohexyl)phosphane
• Dicyclohexylphosphinous Chloride
• Dicyclohexylphosphine chloride
• chlorodicyclohexylphosphane
• 98% (C6H11)2PCl
• Chlorodicyclohexylphosphine 97%
• Chlorodicyclohexylphosphine,97%
• Chlorodicyclohexylphosphine ,96%
• Dicyclohexylchlorophosphine, 98+%
• Chlorodicyclohexyl phosphine
• Chlorodicyclohexylphosphine, 97%
• Phosphinous chloride, dicyclohexyl-
• PCy2Cl
• ClPCy2
• dicyclohexylchlorophosphane
• chlorodicyclohexvlphosphine
• Dicyclohexylchlorophosphine?
• C12H22ClP
• Jsp003316
• AKJFBIZAEPTXIL-UHFF
• BB 0221065
• J-010189
• FT-0623639
• Phosphinous chloride, P,P-dicyclohexyl-
• EN300-105513
• J-520255
• AKJFBIZAEPTXIL-UHFFFAOYSA-N
• 16523-54-9
• MFCD00014294
• MB00232
• C1658
• Dicyclohexylchlorophosphine;Chlorodicyclohexylphosphine
• Dicyclohexyl(chloro)phosphine
• DTXSID10370140
• SCHEMBL496220
• A852563
• AKOS015914536
• T70383
• Dicyclohexylchlorophosphin
• DTXCID50321176
• DB-009664

• MDL： MFCD00014294
• Inchi： 1S/C12H22ClP/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h11-12H,1-10H2
• InChI Key： AKJFBIZAEPTXIL-UHFFFAOYSA-N
• SMILES： ClP(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 232.11500
• Monoisotopic Mass: 232.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.054 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 165 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.533(lit.)
• Water Partition Coefficient: React violently
• PSA: 13.59000
• LogP: 5.28750
• Sensitiveness: Air & Moisture Sensitive
• Solubility: reacts violently
• Vapor Pressure: No data available

Chlorodicyclohexylphosphine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26-S27-S36/37/39-S45-S8
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R14; R34
• Packing Group：II
• Hazard Level：8

Additional information on Chlorodicyclohexylphosphine

Chlorodicyclohexylphosphine (CAS No. 16523-54-9): A Versatile Phosphorus Reagent in Modern Chemical Synthesis

Chlorodicyclohexylphosphine, identified by its chemical abstracts service number CAS No. 16523-54-9, is a significant compound in the realm of organophosphorus chemistry. This reagent, characterized by its chlorodicyclohexylphosphine structure, has garnered considerable attention due to its broad utility in pharmaceutical synthesis, catalysis, and material science. The compound's unique phosphorus center, flanked by two bulky cyclohexyl groups and a chlorine atom, imparts distinct reactivity that makes it invaluable in various synthetic transformations.

The chlorodicyclohexylphosphine molecule exhibits remarkable stability under a wide range of conditions, which is a critical factor in its widespread application. Its stability is attributed to the steric hindrance provided by the cyclohexyl groups, which effectively shield the phosphorus atom from unwanted side reactions. This feature is particularly advantageous in multi-step syntheses where maintaining regioselectivity is paramount.

In recent years, the role of organophosphorus compounds in drug development has been increasingly recognized. The chlorodicyclohexylphosphine serves as an excellent intermediate in the synthesis of complex pharmaceutical molecules. Its ability to undergo nucleophilic substitution reactions makes it a preferred choice for constructing phosphorus-containing motifs that are prevalent in many bioactive compounds. For instance, it has been employed in the preparation of phosphodiesterase inhibitors and protease inhibitors, which are crucial in treating various diseases.

The compound's utility extends beyond pharmaceuticals into the realm of catalysis. Transition-metal complexes derived from chlorodicyclohexylphosphine have been extensively studied for their ability to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are fundamental in constructing carbon-carbon bonds, a key requirement for the synthesis of complex organic molecules. The steric bulk of the cyclohexyl groups in chlorodicyclohexylphosphine helps to control the selectivity of these reactions, minimizing unwanted byproducts.

Recent advancements in green chemistry have also highlighted the importance of sustainable reagents like chlorodicyclohexylphosphine. Its high atom economy and minimal environmental impact make it an attractive alternative to more hazardous phosphorus reagents. Researchers have been exploring its use in solvent-free reactions and under mild conditions, further enhancing its appeal as an eco-friendly synthetic tool.

The synthesis of novel materials has another area where chlorodicyclohexylphosphine has shown promise. Its incorporation into polymers and coatings provides enhanced thermal stability and mechanical strength. This has led to its use in high-performance materials that are essential for applications ranging from aerospace to electronics.

In conclusion, the versatility of CAS No. 16523-54-9, specifically its role as a chlorodicyclohexylphosphine derivative, underscores its importance in modern chemical research. Whether in pharmaceutical synthesis, catalysis, or material science, this compound continues to be a cornerstone reagent that drives innovation and discovery.